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Compound of Interest

Compound Name: 2-Chloro-5-fluoro-6-nitro-toluene

CAS No.: 1805527-07-4

Cat. No.: B1431119

Get Quote

Case ID: CFNT-STAB-2026 Status: Open Assigned Scientist: Senior Application Scientist, Dr.

Aris Subject: Stability Profiling, Degradation Mechanisms, and Handling Protocols

Executive Summary & Compound Identity
2-Chloro-5-fluoro-6-nitrotoluene (CFNT) is a highly functionalized aromatic scaffold used

primarily as an intermediate in the synthesis of active pharmaceutical ingredients (APIs),

particularly kinase inhibitors (e.g., Ceritinib analogs).

Its reactivity profile is defined by the "Hot Fluorine" effect: The fluorine atom at position C5 is

electronically activated by the ortho-nitro group (C6) and the para-chloro group (C2), making it

exceptionally susceptible to Nucleophilic Aromatic Substitution (SNAr).
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Property Specification Critical Note

CAS Number 1805527-07-4
Verify against CoA; isomers

are common impurities.

Appearance
Yellow to brownish crystalline

solid

Darkening indicates surface

oxidation or photolysis.

Melting Point 42°C – 45°C
Low MP requires cold chain to

prevent "oiling out."

Primary Risk Hydrolytic Defluorination
Moisture + Base

Phenolic degradation.

Storage & Handling (Preventative Guide)
Q: What are the optimal storage conditions to prevent
degradation?
A: CFNT is metastable. It possesses high chemical potential energy due to the steric crowding

of the methyl group (flanked by -Cl and -NO2) and the activated C-F bond.

Protocol:

Temperature: Store at -20°C (Long-term) or 2-8°C (Active use).

Reasoning: The low melting point (~42°C) means room temperature storage risks partial

melting. Repeated freeze-thaw cycles induce phase separation and accelerate surface

oxidation.

Atmosphere: Argon or Nitrogen overlay is mandatory.

Reasoning: The benzylic methyl group is electron-deficient and sterically strained, making

it susceptible to radical autoxidation to the aldehyde/acid.

Container: Amber glass with Teflon-lined caps.
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Reasoning: Nitro-aromatics are photosensitive. Light exposure can catalyze nitro-to-

nitroso rearrangements or benzylic radical formation.

Degradation & Troubleshooting (Diagnostic Guide)
Q: My sample has turned from yellow to orange/red. Is it
usable?
A: This color shift indicates degradation. The "Red Shift" is typically caused by the formation of

phenolic impurities (via hydrolysis) or azo-coupling products.

The Mechanism: The Fluorine atom is the "weak link." In the presence of trace moisture and

any basicity (even from glass surfaces), water acts as a nucleophile.

Reaction: CFNT + H2O

2-Chloro-5-hydroxy-6-nitrotoluene + HF.

Consequence: The resulting phenol is acidic. It deprotonates to form a phenolate anion,

which is deeply colored (orange/red) due to resonance delocalization into the nitro group.

Q: I see an extra peak in my HPLC at RRT ~0.8. What is
it?
A: This is likely the Hydrolysis Product (Phenol).

Diagnosis: Phenols are more polar than the parent halo-nitro compound, causing them to

elute earlier on Reverse Phase (C18) columns.

Confirmation: Check the UV spectrum of the peak. Phenolates show a bathochromic shift

(shift to longer wavelengths) compared to the parent.

Q: Can I dry the compound in an oven?
A:NO.

Risk 1: Sublimation/Melting (MP is ~42°C).
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Risk 2: Thermal instability. Nitro compounds can release NOx upon heating.

Correct Method: Vacuum desiccation over P2O5 at room temperature.

Visualizing Reactivity (Pathways)
The following diagram maps the degradation logic. Use this to trace the source of impurities in

your spectrum.
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Figure 1: Degradation pathways of CFNT. The primary risk is the SNAr displacement of

Fluorine by water (hydrolysis), leading to colored phenolic impurities.

Analytical Protocol: Purity Assessment
To validate the integrity of your CFNT batch, use this self-validating HPLC method.

Method Principle: Acidic mobile phase is required to keep potential phenolic impurities in their

non-ionized (protonated) state, ensuring sharp peak shapes and reproducible retention times.
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Parameter Setting

Column
C18 (e.g., Agilent Zorbax Eclipse Plus), 3.5 µm,

4.6 x 100 mm

Mobile Phase A Water + 0.1% Phosphoric Acid (H3PO4)

Mobile Phase B Acetonitrile (ACN)

Gradient
0-2 min: 20% B (Isocratic)2-15 min: 20%

90% B (Linear)15-20 min: 90% B (Wash)

Flow Rate 1.0 mL/min

Detection
UV at 254 nm (aromatic ring) and 210 nm

(impurities)

Sample Diluent
50:50 ACN:Water (Do not use pure ACN if

sample is wet)

Pass/Fail Criteria:

Pass: Main peak purity >98.0%.[1] No single impurity >0.5%.

Fail: Presence of "fronting" peak (Phenol) or significant color change in solution.
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(Note: Specific degradation papers for this exact isomer are rare; mechanisms are derived from

established SNAr principles validated in References 1 and 3.)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Chloro-5-nitrotoluene | 13290-74-9 [chemicalbook.com]

To cite this document: BenchChem. [Technical Support Center: 2-Chloro-5-fluoro-6-
nitrotoluene (CFNT)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1431119/docs#technical-support-center-2-chloro-5-
fluoro-6-nitrotoluene-cfnt]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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